Cas no 1283764-23-7 ((1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone)

• Product Name: (1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone
• CAS No: 1283764-23-7
• MF: C₁₅H₁₂INO
• MW: 349.166356086731
• MDL: MFCD17946175
• CID: 4780451
• Update Time: 2025-05-19

(1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone Chemical and Physical Properties

Names and Identifiers

• (1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone
• (1,3-Dihydro-isoindol-2-yl)-(4-iodo-phenyl)-methanone

• MDL： MFCD17946175
• Inchi： 1S/C15H12INO/c16-14-7-5-11(6-8-14)15(18)17-9-12-3-1-2-4-13(12)10-17/h1-8H,9-10H2
• InChI Key： JORCRJLBFMKTCZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(N1CC2C=CC=CC=2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3

Additional information on (1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone

Compound CAS No. 1283764-23-7: (1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone

The compound CAS No. 1283764-23-7, also known as (1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a dihydroisoindole moiety with a 4-iodophenyl group through a methanone linkage. The presence of the iodine atom in the aromatic ring introduces interesting electronic properties, making this compound a valuable tool in synthetic chemistry and materials research.

Recent studies have highlighted the potential of (1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its use as a precursor for the synthesis of organic semiconductors, where its electronic properties play a crucial role in determining the performance of these materials. The compound's ability to undergo various chemical transformations, such as Suzuki-Miyaura coupling and Stille coupling reactions, has further expanded its utility in constructing complex molecular architectures.

In terms of synthesis, CAS No. 1283764-23-7 can be prepared through a variety of methods, including nucleophilic aromatic substitution and cross-coupling reactions. These methods allow for precise control over the structure and purity of the compound, ensuring its suitability for high-performance applications. The synthesis process often involves the use of transition metal catalysts, which facilitate efficient bond formation and enhance reaction yields.

The structural features of (1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone make it an ideal candidate for exploring new chemical reactivity patterns. For instance, its dihydroisoindole moiety can act as a directing group in aromatic substitution reactions, while the methanone group provides a platform for further functionalization. These properties have been leveraged in recent studies to design novel catalysts and intermediates for organic synthesis.

Beyond its role in materials science, this compound has also found applications in medicinal chemistry. Its ability to modulate biological systems makes it a promising lead compound for drug discovery efforts. Researchers have investigated its potential as an inhibitor of key enzymes involved in various disease pathways, demonstrating its versatility across different scientific domains.

In conclusion, CAS No. 1283764-23-7, or (1,3-Dihydroisoindol-2-yl)-(4-iodophenyl)-methanone, stands out as a versatile and valuable compound with wide-ranging applications. Its unique structure and reactivity continue to inspire innovative research across multiple disciplines, solidifying its position as an essential component in modern chemical science.